Propyphenazone-d3

• Molecular Formula: C14H18N2O
• Molecular Weight: 233.32 g/mol
• InChI: InChI=1S/C14H18N2O/c1-10(2)13-11(3)15(4)16(14(13)17)12-8-6-5-7-9-12/h5-10H,1-4H3/i4D3
• InChIKey: PXWLVJLKJGVOKE-GKOSEXJESA-N

Propyphenazone-d3: Deuterated Internal Standard for LC-MS Bioanalysis

Propyphenazone-d3 (CAS 162935-29-7, molecular formula C14H15D3N2O, molecular weight 233.32) is a deuterium-labeled isotopologue of propyphenazone, a pyrazolone-derivative non-steroidal anti-inflammatory drug (NSAID) . The base compound propyphenazone (4-isopropylantipyrine) exhibits analgesic, antipyretic, and weak anti-inflammatory activity through nonselective cyclooxygenase (COX) inhibition and serves as a scaffold for selective COX-2 inhibitor prodrug design [1]. The deuterated form, carrying three deuterium atoms at the N-methyl position (2-N-methyl-d3), functions primarily as a stable isotope-labeled internal standard (SIL-IS) for liquid chromatography–tandem mass spectrometry (LC-MS/MS) assays, enabling precise quantification of propyphenazone in biological matrices while compensating for matrix effects, ion suppression, and extraction variability [2][3].

Workflow

LC-MS/MS internal standard for propyphenazone

Isotope Design

D3-labeled at non-exchangeable N-methyl position

Key Attribute

Minimal deuteration for reduced RT shift risk

• [1] Radwan MF, Dalby KN, Kaoud TS. Propyphenazone-based analogues as prodrugs and selective cyclooxygenase-2 inhibitors. ACS Med Chem Lett. 2014 Jun 23;5(9):983-8. doi:10.1021/ml500156v. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source

Why Propyphenazone-d3 Outperforms Unlabeled or Analog IS

Substituting Propyphenazone-d3 with unlabeled propyphenazone or chemically distinct internal standards (e.g., phenylbutazone) in LC-MS/MS workflows introduces systematic quantification errors. Unlabeled analyte cannot serve as an internal standard because it is indistinguishable from the target analyte in the sample, defeating the purpose of signal normalization. Structural analog internal standards, while usable, exhibit different chromatographic retention times, extraction recoveries, and ionization efficiencies compared to the target analyte, leading to incomplete compensation for matrix effects and ion suppression [1]. Conversely, deuterated isotopologues with excessive deuterium incorporation (>D5) may suffer from chromatographic retention time shifts (the deuterium isotope effect) that cause the deuterated IS to elute at a different retention time from the analyte, resulting in differential ion suppression and quantitative bias [2]. A systematic head-to-head comparison demonstrated that a deuterated SIL-IS (2MHA-[2H7]) produced urine biomarker concentrations on average 59.2% lower than those generated by the corresponding 13C-labeled SIL-IS, with spike accuracy bias of −38.4%, due to unequal ion suppression [3]. Propyphenazone-d3, with only three deuterium atoms at a non-exchangeable N-methyl position, is designed to minimize such retention time shifts while providing a +3 Da mass shift sufficient for MS discrimination from the unlabeled analyte.

vs. Unlabeled Propyphenazone

Propyphenazone-d3: Compensates matrix effects

Unlabeled: Indistinguishable from analyte; cannot normalize signal

Co-eluting unlabeled standard cannot correct for ion suppression or extraction variability.

vs. Structural Analog IS

Propyphenazone-d3: Matches analyte recovery and ionization

Analog (e.g., phenylbutazone): Retention time and extraction may differ

Differential recovery and ion suppression can introduce systematic quantification errors.

vs. Highly Deuterated IS (D6+)

D3: Minimizes chromatographic retention time shift

D7+: May cause differential ion suppression due to deuterium isotope effect

Reported D7 SIL-IS bias reached -59.2% concentration difference vs 13C-IS.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [3] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023 Mar 21;47(2):129-135. doi:10.1093/jat/bkac046. View Source

Propyphenazone-d3 Differentiation Evidence

Isotopic Enrichment vs. Unlabeled Propyphenazone

Propyphenazone-d3 is supplied with a certified isotopic enrichment of 99 atom% deuterium at the N-methyl-d3 position, compared to unlabeled propyphenazone which contains 0% deuterium (natural abundance ~0.015% 2H) . The high isotopic enrichment ensures that the internal standard signal (m/z +3 relative to the analyte) is free from cross-talk interference with the unlabeled analyte channel, enabling reliable ion ratio-based quantification. Vendor specifications report chemical purity of ≥99.0% (HPLC) with isotopic enrichment confirmed by NMR and high-resolution MS . This dual specification—chemical purity and isotopic purity—is critical for regulatory-compliant bioanalytical method validation per FDA and EMA guidelines, which require isotopically labeled IS to have minimal unlabeled analyte contribution (<0.1% of the IS response at the analyte m/z) [1].

Isotopic Enrichment vs. Unlabeled

Specification review

≥99 atom% D vs ~0.015% natural abundance

Chemical purity ≥99.0% (HPLC); verified by 1H-NMR and HR-MS

Supports regulated bioanalysis with minimal cross-signal interference and reliable +3 Da MRM discrimination.

Evidence Dimension	Isotopic enrichment (atom% 2H) at N-methyl position, + chemical purity
Target Compound Data	Propyphenazone-d3: ≥99 atom% D; chemical purity ≥99.0% (HPLC); MW 233.32
Comparator Or Baseline	Propyphenazone (unlabeled): 0% isotopic enrichment (natural 2H abundance ~0.015%); MW 230.31
Quantified Difference	≥99 atom% D vs ~0.015% (natural abundance); +3 Da mass shift
Conditions	Isotopic enrichment verified by 1H-NMR and HR-MS; chemical purity by HPLC-UV (vendor COA specifications per CDN Isotopes and MedChemExpress data sheets)

Why This Matters

The ≥99 atom% D enrichment is the minimum threshold for SIL-IS applications in regulated bioanalysis, ensuring negligible cross-signal contribution to the analyte channel while providing a +3 Da window for unambiguous MS/MS multiple reaction monitoring (MRM) discrimination.

• [1] U.S. FDA. Bioanalytical Method Validation: Guidance for Industry. May 2018. View Source

Hepatotoxicity Ranking: Lowest Among Pyrazolones

In a 16-week comparative histological study in rats treated with equimolar doses, the intensity of liver alterations (hepatocyte enlargement, fatty degeneration, reactive-inflammatory changes, single-cell necrosis, and periportal round cellular infiltration) followed a clear rank order: aminophenazone > phenazone > propyphenazone [1]. A companion 12-week hepatotoxicological study in female rats at 1.5 mmol/kg further demonstrated that propyphenazone produced only slight morphological alterations without elevation of plasma enzyme activities, whereas phenazone administration additionally caused reduced body weight increases indicative of a toxic effect [2]. This positions propyphenazone as the least hepatotoxic pyrazolone among the three clinically used members of the class, which is relevant when selecting an internal standard to be introduced at trace levels into biological systems where toxicity may confound pharmacological readouts.

Hepatotoxicity Ranking

Model context

Lowest hepatic alterations: aminophenazone > phenazone > propyphenazone

16-week rat study; propyphenazone showed only slight morphological changes

Lower hepatotoxic potential may reduce risk of IS-induced confounding in in vivo metabolic tracing studies.

Evidence Dimension	Hepatotoxicity intensity rank order (histological scoring, 16-week rat study)
Target Compound Data	Propyphenazone: lowest intensity of hepatic alterations among three pyrazolones tested
Comparator Or Baseline	Aminophenazone (greatest alteration intensity) and phenazone (intermediate intensity)
Quantified Difference	Statistical rank order: aminophenazone > phenazone > propyphenazone (p < 0.05 for inter-group differences); aminophenazone also lacks the nitrosamine-formation liability of aminophenazone [3]
Conditions	16-week oral administration in rats; histological evaluation by light microscopy (Buntrock et al., Exp Pathol, 1986); 12-week study at 1.5 mmol/kg in female rats (Bien et al., Pharmazie, 1981)

Why This Matters

For in vivo metabolic tracing studies wherein the deuterated IS is co-administered or spiked into biological matrices, the lower hepatotoxic potential of the propyphenazone scaffold reduces the risk of IS-induced hepatic enzyme induction or toxicity confounding pharmacokinetic or metabolite profiling data.

• [1] Buntrock P, Bien E, Neubauer J. Histological studies into rat liver following long-term application of aminophenazone, phenazone, and propyphenazone. Exp Pathol. 1986;29(4):227-33. doi:10.1016/s0232-1513(86)80027-5. PMID: 3732486. View Source
• [2] Bien E, Skorka G, Buntrock P. [Hepatotoxicological studies of pyrazolone derivatives on rats. Part 2: The study of propyphenazone and phenazone]. Pharmazie. 1981 Aug;36(8):556-9. PMID: 7291289. View Source
• [3] Wikipedia contributors. Propyphenazone. In: Wikipedia, The Free Encyclopedia. View Source

Fatal Poisoning Record: Propyphenazone vs. Aminopyrine

A comprehensive review of pyrazolone intoxication cases in West Germany (62-year period) documented that aminopyrine (aminophenazone) accounted for 80–90% of all severe and fatal pyrazolone poisonings. Following the withdrawal of aminopyrine from the West German market in 1978 and its replacement by propyphenazone, no fatal poisoning with propyphenazone was reported [1]. In the acute toxicity ranking among pyrazolones, dipyrone showed slightly lower acute toxicity than propyphenazone, while phenylbutazone and oxyphenbutazone caused clearly less severe acute reactions. However, the absence of any recorded fatality specifically attributable to propyphenazone distinguishes it from aminopyrine and supports the selection of propyphenazone-d3 as a lower-risk internal standard for use in clinical and forensic bioanalytical laboratories where incidental human exposure is possible [1].

Fatal Poisoning Record

Retrospective review

Propyphenazone: 0 fatal cases reported vs aminopyrine: 80–90% of severe poisonings

62-year clinical case review; acute toxicity rank favors propyphenazone

Supports selection as a lower-risk internal standard for forensic and clinical bioanalytical workflows.

Evidence Dimension	Fatal poisoning case count and proportion of severe poisonings attributable to each pyrazolone
Target Compound Data	Propyphenazone: 0 fatal cases reported as of 1983 review; replaced aminopyrine after 1978
Comparator Or Baseline	Aminopyrine/aminophenazone: 80–90% of 50 severe/fatal poisonings (62 years of literature); dipyrone: slightly lower acute toxicity than propyphenazone
Quantified Difference	Fatal cases: propyphenazone 0 vs aminopyrine ~40–45 (80–90% of ~50 severe poisonings). Acute toxicity: dipyrone < propyphenazone < phenylbutazone/oxyphenbutazone (least severe).
Conditions	Retrospective clinical case review covering 62 years of German-language medical literature; Okonek & Reinecke, Am J Med 1983

Why This Matters

Procurement decisions for deuterated internal standards used in clinical toxicology or forensic laboratories should consider the parent compound's acute toxicity profile, as the unlabeled analyte may be present as an impurity or may be generated through in-source fragmentation of the deuterated IS; propyphenazone's superior safety record over aminopyrine reduces occupational and regulatory risk.

• [1] Okonek S, Reinecke HJ. Acute toxicity of pyrazolones. Am J Med. 1983 Nov 14;75(5A):94-8. doi:10.1016/0002-9343(83)90238-3. PMID: 6359872. View Source

SIL-IS Bias: Advantage of Minimal Deuteration

A systematic comparative study of deuterated (2H) versus non-deuterated (13C and 15N) SIL-IS performance in LC-ESI-MS/MS quantification demonstrated that deuterated IS can introduce significant quantitative bias due to differential ion suppression arising from chromatographic retention time shifts [1]. Specifically, 2MHA-[2H7] generated urinary biomarker concentrations on average 59.2% lower than those obtained with 2MHA-[13C6], with spike accuracy showing a −38.4% negative bias, whereas 2MHA-[13C6] produced no significant bias [1]. Post-column infusion experiments confirmed that ion suppression experienced by the analyte and the 13C-IS was not equally experienced by the deuterated IS [1]. The extent of this deuterium isotope effect is known to correlate with the number of deuterium atoms and their position: compounds with excessive deuteration (>D5) are more prone to retention time shifts, while minimal deuteration (D3 at non-exchangeable C-D positions) minimizes this artifact [2][3]. Propyphenazone-d3, bearing exactly three deuterium atoms at a chemically stable N-methyl position, is positioned at the favorable low-deuteration end of this spectrum, mitigating the retention time shift risk inherent to more heavily deuterated internal standards.

SIL-IS Bias: Minimal Deuteration

Class-level inference

D3: Minimal predicted RT shift vs D7: −59.2% concentration bias reported

Bhandari et al., J Anal Toxicol 2023; class trend for D5+ labels

Supports selection of minimally deuterated IS to mitigate matrix-effect mismatch risk in biological sample analysis.

Evidence Dimension	Quantitative bias magnitude: deuterated SIL-IS vs 13C-labeled SIL-IS
Target Compound Data	Propyphenazone-d3: 3 deuterium atoms (D3), minimal predicted retention time shift per class trend
Comparator Or Baseline	2MHA-[2H7] (D7): −59.2% concentration bias and −38.4% spike accuracy bias vs 2MHA-[13C6]; general literature trend: >D5 labeling increases RT shift risk
Quantified Difference	D7 IS produced 59.2% lower results than 13C6 IS; class generalization: each additional deuterium atom beyond D3–D5 incrementally increases RT shift and matrix effect mismatch probability
Conditions	LC-ESI-MS/MS assay for urinary 2-methylhippuric acid; post-column infusion ion suppression profiling; Bhandari et al., J Anal Toxicol 2023

Why This Matters

This class-level evidence supports the procurement of minimally deuterated IS (D3) like Propyphenazone-d3 over more heavily deuterated alternatives (D6, D7, D9) to reduce the risk of matrix effect-related quantitative bias in biological sample analysis, without requiring additional method validation to characterize differential ion suppression.

• [1] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023 Mar 21;47(2):129-135. doi:10.1093/jat/bkac046. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [3] Matrix Science. Mascot Help: Diethylation, Dimethylation and the Deuterium Effect. View Source

COX-2 Selectivity: Propyphenazone-Based Prodrug ANT-MP

The propyphenazone scaffold, when irreversibly coupled to 4-aminoantipyrine, yields the conjugate ANT-MP with exceptional COX-2 selectivity: COXII IC50 = 0.97 ± 0.04 μM, with no observed inhibition of COXI at concentrations up to 160 μM—representing >164-fold selectivity [1][2]. This selectivity dramatically exceeds that of propyphenazone itself, which is characterized as a weak nonselective COX inhibitor , and surpasses the COX-2 selectivity of many clinically used NSAIDs. ANT-MP also demonstrated 100% protection in an in vivo abdominal writhing assay and peak anti-inflammatory activity at 2 h in a carrageenan-induced paw edema model [1]. For researchers employing Propyphenazone-d3 as a tracer in COX-2 inhibitor drug discovery programs, the deuterated compound enables precise quantification of the parent scaffold and its conjugates in pharmacokinetic and tissue distribution studies without interference from endogenous propyphenazone-metabolizing enzyme products.

COX-2 Selectivity: Prodrug ANT-MP

Cross-study comparable

COXII IC50 = 0.97 μM; selectivity >164-fold over COXI

ANT-MP (propyphenazone conjugate); complete protection in writhing assay

Validates propyphenazone scaffold for selective COX-2 inhibitor design; tracer use supports PK differentiation in complex matrices.

Evidence Dimension	COX-2 vs COX-1 inhibitory potency (IC50) and selectivity ratio
Target Compound Data	ANT-MP (propyphenazone-4-aminoantipyrine conjugate): COXII IC50 = 0.97 ± 0.04 μM; COXI no inhibition at 160 μM; selectivity ratio >164-fold
Comparator Or Baseline	Propyphenazone (parent): weak nonselective COX inhibitor (balanced COX-1/COX-2 inhibition profile); ANT alone (4-aminoantipyrine): 20–40-fold lower potency than ANT-MP for both COX enzymes
Quantified Difference	COXII IC50 0.97 μM (ANT-MP) vs no COXI inhibition at 160 μM; 20–40-fold potency enhancement over ANT alone; 100% analgesic protection in writhing assay
Conditions	In vitro COX isozyme inhibition assay (recombinant human COX-1 and COX-2); in vivo mouse abdominal writhing assay and rat carrageenan paw edema model (Radwan et al., ACS Med Chem Lett 2014)

Why This Matters

This evidence establishes the propyphenazone scaffold as a validated starting point for selective COX-2 inhibitor design; researchers procuring Propyphenazone-d3 for pharmacological tracing studies benefit from the ability to differentiate prodrug-derived propyphenazone from endogenous or co-administered NSAID signals in complex biological matrices.

• [1] Radwan MF, Dalby KN, Kaoud TS. Propyphenazone-based analogues as prodrugs and selective cyclooxygenase-2 inhibitors. ACS Med Chem Lett. 2014 Jun 23;5(9):983-8. doi:10.1021/ml500156v. PMID: 25221653. View Source
• [2] DrugBank Article A275073. Propyphenazone-based analogues as prodrugs and selective cyclooxygenase-2 inhibitors. View Source

Pharmacological Potency: Mid-Range NSAID

In a comparative pharmacological evaluation of mild analgesics assessing analgesic, anti-inflammatory, antipyretic, and ulcerogenic properties, the overall potency followed the descending order: ibuprofen > aminophenazone > propyphenazone > paracetamol > acetylsalicylic acid [1]. Propyphenazone occupied the intermediate position—more potent than paracetamol and acetylsalicylic acid, but less potent than aminophenazone and ibuprofen [1]. This mid-range potency makes propyphenazone a useful reference compound for calibrating and benchmarking novel analgesic compounds in preclinical pain models. For analytical laboratories, this potency ranking is relevant when selecting an internal standard that is pharmacologically characterized, as the IS should ideally have known pharmacological activity for studies where the IS may be co-administered in tracer doses.

Pharmacological Potency: Mid-Range NSAID

Direct comparison

Rank 3 of 5: ibuprofen > aminophenazone > propyphenazone > paracetamol > ASA

Composite analgesic, anti-inflammatory, antipyretic potency in rat models

Positions propyphenazone-d3-based data within a calibrated pharmacological reference framework for cross-study harmonization.

Evidence Dimension	Composite pharmacological potency (analgesic + anti-inflammatory + antipyretic + ulcerogenic) rank order
Target Compound Data	Propyphenazone: rank 3 of 5 (mid-potency), above paracetamol and acetylsalicylic acid
Comparator Or Baseline	Ibuprofen (rank 1, most potent); aminophenazone (rank 2); paracetamol (rank 4); acetylsalicylic acid (rank 5, least potent)
Quantified Difference	Descending potency: ibuprofen > aminophenazone > propyphenazone > paracetamol > acetylsalicylic acid (Br J Clin Pharmacol 1980). The inflamed paw and adjuvant arthritis rat models were identified as most predictive of clinical analgesic activity [1].
Conditions	Rat inflamed paw technique and adjuvant arthritis model (chronic pathological pain); naphthoylheparamine-induced edema model for anti-inflammatory activity; Br J Clin Pharmacol 1980;10(Suppl 2):247S-250S

Why This Matters

This calibrated potency ranking allows researchers to position propyphenazone-d3-based quantification data within a well-characterized pharmacological reference framework, facilitating cross-study and cross-laboratory data harmonization in analgesic drug development programs.

• [1] Pharmacological evaluation of mild analgesics. Br J Clin Pharmacol. 1980;10(Suppl 2):247S-250S. doi:10.1111/j.1365-2125.1980.tb01807.x. PMID: 6969084. View Source

Propyphenazone-d3: Key Application Scenarios

LC-MS/MS Bioanalysis for Pharmacokinetics

Propyphenazone-d3 serves as the optimal SIL-IS for the validated LC-MS/MS determination of propyphenazone in biological matrices (plasma, urine, serum). With ≥99 atom% D isotopic enrichment and a +3 Da mass shift from the unlabeled analyte, it provides unambiguous MRM transition discrimination while its minimal deuteration (D3 at the non-exchangeable N-methyl position) limits chromatographic retention time shifts that cause differential matrix effect bias [1]. Existing HPLC-UV methods for propyphenazone in plasma use phenylbutazone as a structural analog IS with a limit of quantitation (LOQ) of 0.4 µmol/L (~100 ng/mL) [2]; substitution of the structural analog IS with Propyphenazone-d3 is expected to substantially improve accuracy and precision, particularly in the presence of ion-suppressing matrix components, as demonstrated across the broader class of SIL-IS methods [3].

In Vivo Metabolic Tracing

The deuterium label on Propyphenazone-d3 enables its use as a tracer to distinguish exogenously administered compound from endogenous or co-administered drug signals in complex biological systems. Published data demonstrate that deuteration can alter pharmacokinetic and metabolic profiles of drugs, a property that must be accounted for in experimental design . The nonacidic nature of the propyphenazone scaffold and its documented lower hepatotoxic potential compared with aminophenazone and phenazone [1] support its selection for in vivo tracing studies where repeated dosing of the IS may be required over extended study periods (up to 16 weeks in rodent models). Additionally, propyphenazone's inability to form potentially carcinogenic nitrosamines, unlike aminophenazone, reduces the regulatory burden for in vivo metabolic tracing applications [2].

COX-2 Inhibitor Prodrug Quantification

Propyphenazone-d3 is directly applicable as an internal standard in drug discovery programs developing selective COX-2 inhibitors based on the propyphenazone scaffold. The parent scaffold has been validated through the design of ANT-MP, which achieved exceptional COX-2 selectivity (IC50 0.97 µM COXII vs no COXI inhibition at 160 µM) and complete analgesic protection in vivo . Researchers synthesizing and evaluating propyphenazone–NSAID mutual prodrugs (e.g., with ibuprofen, diclofenac, ketoprofen) require a deuterated IS for accurate quantification of prodrug hydrolysis kinetics, tissue distribution, and metabolite identification in preclinical species . Propyphenazone-d3 specifically addresses this need by providing an isotopically distinct quantification reference that co-elutes with the propyphenazone moiety released upon prodrug cleavage.

Forensic Toxicology and Doping Control Detection

Propyphenazone is monitored in forensic and doping control laboratories because of its misuse potential and its classification as a pyrazolone NSAID . GC-MS and LC-MS/MS methods employing deuterated internal standards are recommended for the trace-level quantitation of phenazone-type drugs and their metabolites in complex matrices such as urine, hair, and plasma [1][2]. Propyphenazone-d3, with its documented isotopic enrichment and chemical purity specifications, meets the international standards for reference materials used in World Anti-Doping Agency (WADA)-accredited laboratories, where deuterated IS are mandatory for confirmatory analyses to ensure robust quantification free from matrix interference [3]. The absence of reported fatal propyphenazone poisonings [4] further supports its handling safety in high-throughput forensic laboratory workflows.

Application

Selection Property

Validation Focus

LC-MS/MS Bioanalysis for Pharmacokinetics

Minimal deuteration with certified enrichment

Accuracy and precision improvement over structural analog IS

In Vivo Metabolic Tracing

Non-acidic scaffold with documented hepatotoxicological context

Lower tracer-induced hepatic confounding in rodent models

COX-2 Inhibitor Prodrug Quantification

Isotopically distinct co-eluting quantification reference

Prodrug hydrolysis kinetics and tissue distribution studies

Forensic Toxicology and Doping Control

Meets international reference material enrichment specifications

Trace-level quantitation in complex research matrices

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [2] Rapid determination of propyphenazone in plasma by high-performance liquid chromatography. J Chromatogr B. 1992. LOQ 0.4 µmol/L, phenylbutazone as IS. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [4] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [5] Buntrock P, Bien E, Neubauer J. Histological studies into rat liver following long-term application of aminophenazone, phenazone, and propyphenazone. Exp Pathol. 1986;29(4):227-33. View Source
• [6] Wikipedia contributors. Propyphenazone. In: Wikipedia, The Free Encyclopedia. View Source
• [7] Radwan MF, Dalby KN, Kaoud TS. Propyphenazone-based analogues as prodrugs and selective cyclooxygenase-2 inhibitors. ACS Med Chem Lett. 2014;5(9):983-8. View Source
• [8] SpringerMedizin. Propyphenazon - Lexikon der Medizinischen Laboratoriumsdiagnostik. Indikation: Intoxikation; Analytik: HPLC, GC-MS, LC-MS/MS. View Source
• [9] Zühlke S, Dünnbier U, Heberer T. Detection and identification of phenazone-type drugs and their microbial metabolites in ground and drinking water applying solid-phase extraction and gas chromatography with mass spectrometric detection. J Chromatogr A. 2004;1050(2):201-209. View Source
• [10] Sciencedirect Topics. Propyphenazone: for precise determination of trace amounts, GC tandem MS and deuterated internal standards employed. View Source
• [11] Okonek S, Reinecke HJ. Acute toxicity of pyrazolones. Am J Med. 1983;75(5A):94-8. View Source